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Physical Properties of Vanadium(ll) Bromide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vanadium(ll) bromide

CAS No.: 14890-41-6

Cat. No.: S1505030

The table below summarizes the key identified properties of VBr2:

Property Value

Chemical Formula VBr2 [1]

Hill System Formula Br2Vi [1]

Molar Mass 210.749 g/mol [1]

Appearance Pale orange-brown crystalline solid [1]
Boiling Point 800 °C [1]

Density 3230 kg/m3 (4.35 g/cm?d) [1]

Vanadium Oxidation State +2 [1]

Solid State Structure Octahedral (Cdlz prototypical structure) [1]

Research Context and Alternatives

The available data is limited to basic physical characteristics [1]. The search results did not contain specific

studies on the thermal decomposition, stability, or experimental protocols for VBra.
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However, information is available on a related compound, vanadium(III) bromide (VBrs). One study
mentions that its hydrate form, [VBr2(H20)4]Br-2H20, undergoes thermal decomposition [2], and the
anhydrous form decomposes when heated to around 500 °C, producing a violet gas [3]. This suggests that

studying the thermal behavior of vanadium bromides can be complex.

How to Proceed with Thermal Stability Analysis

Since direct data is unavailable, here is a general workflow and key methodologies you can use to investigate

the thermal stability of VBra.

(Start: Objective to Study VBr2 Thermal Stability)

Sample Preparation & Characterization
- Synthesize/purity VBr2
- Confirm with XRD, elemental analysis

l

Thermal Analysis (Bulk Behavior)
- TGA: Mass change vs. Temp/Time
- DSC: Identify endo/exothermic events

l

Evolved Gas Analysis (EGA)
- Couple TGAto MS or FTIR
- Identify gaseous decomposition products

l

Kinetic Analysis
- Use methods like Friedman
- Determine Ea (Activation Energy)

l

Post-Decomposition Analysis
- Analyze residue with XRD, SEM/EDS
- Identify solid products
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Thermal stability analysis workflow for VBr:z

For the experimental protocols, you can adapt methodologies commonly used in solid-state chemistry and

materials science, which are exemplified in the search results for other compounds:

e Thermogravimetric Analysis (TGA): As done for ammonium dinitramide (ADN), this technique
measures mass loss as a function of temperature or time, directly indicating decomposition [4].

¢ Kinetic Analysis: The Friedman method, also used in ADN studies, is a model-free approach to
calculate the apparent activation energy (Ea) of decomposition reactions from thermal data [4].

e Advanced Simulation: For a fundamental understanding, First-Principles Molecular Dynamics
(FPMD) augmented by machine learning force fields can simulate decomposition pathways at the
atomic level, similar to studies on the energetic material CL-20 [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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